PIN1 inhibitor 5

• CAS: 884033-66-3
• Molecular Formula: C21H16FN3O3
• Molecular Weight: 377.4 g/mol
• InChI: InChI=1S/C21H16FN3O3/c22-15-7-8-16-17(10-15)24-19(23-16)11-18(21(27)28)25-20(26)14-6-5-12-3-1-2-4-13(12)9-14/h1-10,18H,11H2,(H,23,24)(H,25,26)(H,27,28)/t18-/m1/s1
• InChIKey: NKMPZFCFXCJBEY-GOSISDBHSA-N

PIN1 Inhibitor 5 (AG-17724) Overview

PIN1 inhibitor 5 (also known as AG-17724 or compound 7) is a synthetic small-molecule inhibitor of the peptidyl-prolyl cis/trans isomerase Pin1, reported by Guo et al. in 2014 as part of a structure-based drug design program at Pfizer [1]. It belongs to a carboxylate-based series that replaced the phosphate group of earlier Pin1 inhibitors with a carboxylate isostere, achieving a Ki of 0.08 µM in biochemical PPIase assays [1]. The compound bears a (R)-configured 3-(6-fluoro-1H-benzimidazol-2-yl)-2-(naphthalene-2-carbonylamino)propanoic acid scaffold, with a molecular weight of 377.37 Da and a calculated XLogP of 3.51 [2]. Notably, AG-17724 has limited aqueous solubility and demonstrates little to no activity in cell-based proliferation assays, which constrains its utility to primarily biochemical and structural biology applications [2].

Reversible Pin1 PPIase inhibition studies

Biochemical assay context (sub-100 nM range)

Structural biology — co-crystallization validated (PDB 4TYO)

Limited cellular permeability — biochemical and structural use only

• [1] Guo C, Hou X, Dong L, Marakovits J, Greasley S, Dagostino E, Ferre R, Johnson MC, Humphries PS, Li H, Paderes GD, Piraino J, Kraynov E, Murray BW. Structure-based design of novel human Pin1 inhibitors (III): optimizing affinity beyond the phosphate recognition pocket. Bioorg Med Chem Lett. 2014 Sep 1;24(17):4187-91. PMID: 25091930. View Source
• [2] IUPHAR/BPS Guide to Immunopharmacology. AG-17724 Ligand Page. GtoPdb Ligand ID: 11400. Comment: limited solubility, little activity in cellular assays; Compound 20 has improved solubility and cell-based activity. View Source

Why AG-17724 Is Not Interchangeable

Pin1 inhibitors exhibit profound divergence in binding modality (covalent vs. reversible), phosphate-dependence, cellular permeability, and selectivity profiles, rendering simple substitution among in-class compounds scientifically invalid. AG-17724 is a reversible, non-phosphate, carboxylate-based inhibitor with sub-100 nM biochemical affinity but poor cellular activity [1]. In contrast, covalent inhibitors like Sulfopin (Ki = 17 nM) irreversibly target Cys113 and demonstrate in vivo tumor suppression [2], while pan-parvulin inhibitors like Juglone (Ki = 55.9 nM) exhibit substantial Pin1-independent off-target effects including transcription inhibition . Even within the same carboxylate series from Guo et al. (2014), Compound 20 retains comparable biochemical potency but possesses improved solubility and demonstrable cell-based anti-proliferative activity, a feature absent in AG-17724 [1]. These differences are not merely incremental—they determine whether a compound is fit for biochemical screening, cellular target engagement studies, or in vivo proof-of-concept experiments.

vs Sulfopin

AG-17724: reversible, non-covalent carboxylate-based binding

Sulfopin: irreversible covalent inhibitor targeting Cys113

Binding modality mismatch — may not support reversible binding or washout studies

vs Compound 20

AG-17724: limited solubility, little to no cellular activity

Compound 20: improved solubility, active in cell-based proliferation assays

Cellular activity profile may not transfer — biochemical-only context for AG-17724

vs Juglone

AG-17724: structure-based Pin1-specific design

Juglone: pan-parvulin inhibitor with documented Pin1-independent off-target effects

Selectivity profile may differ — Pin1-specific interpretation may require review

• [1] Guo C, Hou X, Dong L, et al. Structure-based design of novel human Pin1 inhibitors (III): optimizing affinity beyond the phosphate recognition pocket. Bioorg Med Chem Lett. 2014;24(17):4187-91. PMID: 25091930. View Source
• [2] Sulfopin (PIN1-3) is a highly selective covalent Pin1 inhibitor with Ki = 17 nM. Nat Chem Biol. 2021;17:954-963. PMID: 33972797. View Source

AG-17724 Differentiation Evidence

Biochemical Potency vs. KPT-6566

In biochemical PPIase inhibition assays against recombinant human Pin1, AG-17724 (compound 7) demonstrates a Ki of 0.08 µM (80 nM), representing approximately 7.8-fold greater affinity than the covalent Pin1 inhibitor KPT-6566, which exhibits a Ki of 625.2 nM (0.625 µM) against the Pin1 PPIase domain [1]. Both compounds target the Pin1 catalytic domain, but AG-17724 achieves its affinity through reversible binding via a carboxylate moiety that occupies the phosphate recognition pocket, while KPT-6566 acts through covalent modification [1]. It should be noted that this comparison is cross-study; the Guo et al. (2014) study employed a chymotrypsin-coupled PPIase assay, while KPT-6566 data derive from a separate development program.

Biochemical Potency vs KPT-6566

Cross-study comparable

AG-17724 Ki 0.08 µM vs KPT-6566 Ki 625 nM — reported ~7.8-fold affinity difference

Supports biochemical screening context; cross-study comparison

Assay-to-assay comparability requires confirmation

Evidence Dimension	Pin1 PPIase inhibition affinity (Ki)
Target Compound Data	Ki = 0.08 µM (80 nM)
Comparator Or Baseline	KPT-6566: Ki = 625.2 nM (0.625 µM); IC50 = 640 nM
Quantified Difference	AG-17724 exhibits ~7.8-fold higher affinity (80 nM vs. 625 nM)
Conditions	Target compound: chymotrypsin-coupled PPIase assay (Guo et al. 2014); Comparator: Pin1 PPIase domain inhibition assay (KPT-6566)

Why This Matters

For biochemical screening cascades requiring low-nanomolar Pin1 engagement, AG-17724 offers sub-100 nM affinity that outperforms KPT-6566 by nearly one order of magnitude, but users must confirm assay-to-assay comparability.

• [1] Guo C, Hou X, Dong L, et al. Structure-based design of novel human Pin1 inhibitors (III): optimizing affinity beyond the phosphate recognition pocket. Bioorg Med Chem Lett. 2014;24(17):4187-91. PMID: 25091930. (compound 7, Ki = 0.08 µM) View Source

Cellular Activity Gap vs. Compound 20

A critical differentiation revealed by the IUPHAR/BPS Guide to Immunopharmacology annotation of the Guo et al. (2014) study is that AG-17724 (compound 7) 'has limited solubility and little activity in cellular assays,' while Compound 20 from the same study 'has improved solubility, retains inhibition potency and is active in a cell-based proliferation assay' [1]. This represents a direct, intra-study comparison: both compounds emerged from the same structure-based optimization campaign, yet Compound 20 was specifically engineered to overcome the cellular permeability and solubility deficiencies that limit AG-17724. While AG-17724 achieves a Ki of 0.08 µM biochemically, its molecular properties (MW 377.37, XLogP 3.51, 5 H-bond acceptors, 3 H-bond donors) result in insufficient cell penetration to engage intracellular Pin1 in a proliferation context [1][2].

Cellular Activity vs Compound 20

Direct head-to-head comparison

AG-17724: little to no cellular activity — Compound 20: active in proliferation assays

Cellular context differs; biochemical-only application fit

Intra-study comparison from Guo et al. 2014

Evidence Dimension	Cellular anti-proliferative activity
Target Compound Data	Little to no activity in cellular assays (AG-17724 / compound 7)
Comparator Or Baseline	Compound 20: Active in cell-based proliferation assay (retains biochemical inhibition potency with improved solubility)
Quantified Difference	Qualitative: Compound 20 shows clear cellular activity where AG-17724 does not
Conditions	Same primary study (Guo et al. 2014, Bioorg Med Chem Lett); cell-based proliferation assays against cancer cell lines

Why This Matters

Users procuring a Pin1 inhibitor for cell-based target engagement or proliferation studies should select Compound 20 rather than AG-17724; AG-17724 is optimally suited for biochemical and structural biology applications only.

• [1] IUPHAR/BPS Guide to Immunopharmacology. AG-17724 Ligand Page. GtoPdb Ligand ID: 11400. Comment: limited solubility, little activity in cellular assays; Compound 20 from the same study has improved solubility, retains inhibition potency and is active in a cell-based proliferation assay. View Source
• [2] IUPHAR/BPS Guide to Immunopharmacology. Compound 20 Ligand Page. GtoPdb Ligand ID: 11399. Comment: slightly lower inhibitory effect on PIN1 than AG-122018, but has improved activity in whole cell assays. View Source

Reversible vs. Covalent Binding Modality

AG-17724 functions as a reversible, non-covalent Pin1 inhibitor that engages the phosphate recognition pocket via a carboxylate moiety, a deliberate design strategy to replace the phosphate group of earlier leads with a more drug-like isostere [1]. This contrasts fundamentally with covalent Pin1 inhibitors such as Sulfopin (Ki = 17 nM), which irreversibly alkylates Cys113 in the Pin1 active site, and Juglone (Ki = 55.9 nM), which covalently modifies cysteine residues across the parvulin family [2]. The reversible binding mode of AG-17724 allows for equilibrium-based competition studies and washout experiments that are not feasible with irreversible covalent inhibitors. Conversely, Sulfopin achieves superior potency (17 nM vs. 80 nM) and demonstrates in vivo tumor suppression in Myc-driven models—properties not observed with AG-17724 [2].

Binding Modality

Reported

Reversible, non-covalent — carboxylate occupies phosphate recognition pocket

Supports equilibrium binding and washout experimental designs

Contrasts with irreversible covalent inhibitors Sulfopin and Juglone

Evidence Dimension	Binding modality and target engagement characteristics
Target Compound Data	Reversible, non-covalent; carboxylate occupies phosphate recognition pocket; Ki = 80 nM
Comparator Or Baseline	Sulfopin: Irreversible covalent; targets Cys113; Ki = 17 nM; in vivo efficacy demonstrated. Juglone: Irreversible covalent; pan-parvulin; Ki = 55.9 nM; Pin1-independent off-target effects.
Quantified Difference	Sulfopin: ~4.7-fold more potent (17 vs 80 nM) but covalent/irreversible. Juglone: ~1.4-fold more potent (56 vs 80 nM) but non-selective.
Conditions	Biochemical PPIase inhibition assay context; binding modality inferred from structural and mechanistic characterization.

Why This Matters

Scientists requiring a reversible Pin1 inhibitor for equilibrium binding studies, competition assays, or co-crystallography with washout capability should prioritize AG-17724 over covalent inhibitors, accepting the potency trade-off versus Sulfopin.

• [1] Guo C, Hou X, Dong L, et al. Structure-based design of novel human Pin1 inhibitors (III): optimizing affinity beyond the phosphate recognition pocket. Bioorg Med Chem Lett. 2014;24(17):4187-91. PMID: 25091930. View Source
• [2] Sulfopin (PIN1-3) is a highly selective covalent inhibitor of Pin1 (Ki = 17 nM) targeting Cys113; blocks Myc-driven tumors in vivo. Nat Chem Biol. 2021;17:954-963. PMID: 33972797. View Source

Selectivity Profile vs. Juglone

Juglone (5-hydroxy-1,4-naphthoquinone), often used as a reference Pin1 inhibitor, irreversibly inhibits the entire parvulin family of PPIases including human Pin1, yeast Ess1/Ptf1, and E. coli parvulin (Ki = 55.9 nM), and additionally blocks transcription mediated by RNA polymerases I, II, and III with IC50 values of 2–7 µM through Pin1-independent mechanisms . In contrast, AG-17724 was designed through structure-based optimization specifically targeting the human Pin1 phosphate recognition pocket and proline binding site, providing a more target-focused pharmacological tool [1]. While explicit selectivity panel data for AG-17724 against other PPIase families (e.g., cyclophilins, FKBP) is not reported in the primary literature, its design rationale and carboxylate-based pharmacophore confer inherent specificity advantages over the promiscuous naphthoquinone Juglone [1].

Selectivity vs Juglone

Class-level inference

AG-17724: structure-based Pin1 design — Juglone: pan-parvulin + transcription inhibition

Selectivity context requires further review

Selectivity panel data not extensively reported

Evidence Dimension	Target selectivity and off-target profile
Target Compound Data	AG-17724: Designed Pin1 inhibitor; carboxylate-based; reversible; selectivity panel data not extensively reported
Comparator Or Baseline	Juglone: Pan-parvulin inhibitor (Pin1, Ess1, E. coli parvulin, Ki = 55.9 nM); additionally inhibits RNA Pol I/II/III (IC50 = 2-7 µM); Pin1-independent mechanisms documented
Quantified Difference	Juglone exhibits at least 4 documented off-target activities beyond Pin1; AG-17724's structure-based design targets Pin1 specifically
Conditions	Biochemical and cellular assay context; selectivity inferred from mechanistic design rationale and documented Juglone promiscuity

Why This Matters

For experiments requiring Pin1-specific pharmacological modulation without confounding parvulin-family or transcriptional off-target effects, AG-17724 is a more appropriate chemical probe than Juglone, despite Juglone's slightly higher Pin1 affinity.

• [1] Guo C, Hou X, Dong L, et al. Structure-based design of novel human Pin1 inhibitors (III): optimizing affinity beyond the phosphate recognition pocket. Bioorg Med Chem Lett. 2014;24(17):4187-91. PMID: 25091930. View Source

Potency vs. PIN1 Inhibitor 4

AG-17724 (Ki = 0.08 µM) demonstrates approximately 39-fold greater inhibitory potency than PIN1 inhibitor 4 (compound 6a), a covalent benzimidazole-derived Pin1 inhibitor with an IC50 of 3.15 µM [1]. While direct Ki-to-IC50 comparisons carry inherent limitations due to differing assay formats (AG-17724 measured via chymotrypsin-coupled PPIase assay; compound 6a measured via a distinct IC50 protocol), the approximately 1.6-log difference in potency is sufficiently large to be meaningful for compound selection [1]. Both compounds share a benzimidazole-containing scaffold, but AG-17724's naphthalene-2-carboxamide substitution and optimized interactions in the proline binding site provide enhanced affinity as reported by Guo et al. (2014) [1].

Potency vs PIN1 Inhibitor 4

Cross-study comparable

~39-fold difference (80 nM vs 3,150 nM)

Reported potency ranking context

Ki-to-IC50 cross-assay comparison; ~1.6 log unit difference

Evidence Dimension	Pin1 inhibitory potency
Target Compound Data	Ki = 0.08 µM (80 nM)
Comparator Or Baseline	PIN1 inhibitor 4 (compound 6a): IC50 = 3.15 µM (3,150 nM)
Quantified Difference	~39-fold higher potency for AG-17724 (80 nM vs. 3,150 nM); ~1.6 log unit difference
Conditions	AG-17724: chymotrypsin-coupled PPIase assay (Guo et al. 2014). PIN1 inhibitor 4: covalent inhibition assay (IC50 determination, MedChemExpress).

Why This Matters

For biochemical screens requiring robust Pin1 inhibition at sub-micromolar concentrations, AG-17724's ~39-fold potency advantage over PIN1 inhibitor 4 translates to substantially lower compound consumption and reduced risk of off-target effects at working concentrations.

• [1] Guo C, Hou X, Dong L, et al. Structure-based design of novel human Pin1 inhibitors (III). Bioorg Med Chem Lett. 2014;24(17):4187-91. PMID: 25091930. View Source

AG-17724 Application Scenarios

Biochemical Pin1 Inhibition & Mechanism Studies

AG-17724 is optimally deployed in biochemical PPIase inhibition assays using recombinant human Pin1, where its Ki of 0.08 µM provides robust target engagement at sub-micromolar concentrations [1]. Its reversible, non-covalent binding mode enables equilibrium-based kinetic studies, competition experiments, and washout assays that are not feasible with irreversible covalent inhibitors such as Sulfopin (Ki = 17 nM) or Juglone (Ki = 55.9 nM) [1][2]. Researchers conducting structure-activity relationship (SAR) campaigns or enzymatic mechanism-of-action studies should select AG-17724 over covalent probes when reversibility is a critical experimental requirement.

X-Ray Crystallography & Structural Biology

AG-17724 has been co-crystallized with the Pin1 PPIase domain, yielding the high-resolution (1.75 Å) structure deposited as PDB 4TYO [1]. This experimentally validated co-crystal structure confirms that the compound occupies both the phosphate recognition pocket and the proline binding site of Pin1, making AG-17724 a reliable tool compound for structural biology studies requiring a well-characterized binding pose [1]. Structural biologists seeking to determine co-crystal structures of Pin1 with a reversible, non-phosphate inhibitor should prioritize AG-17724 for its established crystallographic tractability.

Reference Inhibitor for Selectivity Profiling

In experiments comparing Pin1-specific pharmacological effects against the broad parvulin- and transcription-inhibiting properties of Juglone, AG-17724 serves as a more target-selective reference compound [1][2]. While Juglone irreversibly inhibits multiple parvulin family members and RNA polymerases I/II/III (IC50s = 2–7 µM) through Pin1-independent mechanisms, AG-17724 was designed through structure-based optimization specifically for human Pin1 [1][2]. Researchers conducting selectivity profiling or chemical probe validation studies should include AG-17724 as a comparator to differentiate Pin1-specific effects from the pleiotropic consequences of Juglone treatment.

Not Suitable: Cell-Based & In Vivo Models

Based on direct evidence from the IUPHAR annotation of the Guo et al. (2014) study, AG-17724 has limited solubility and little to no activity in cellular assays [1]. For cell-based anti-proliferative studies, users should instead procure Compound 20 from the same series, which retains comparable biochemical inhibition potency but has improved solubility and demonstrable cell-based activity [1][2]. Similarly, for in vivo tumor models, Sulfopin (Ki = 17 nM) has demonstrated Myc-driven tumor suppression and represents a more appropriate choice [3]. AG-17724 should be excluded from procurement consideration for any application requiring cellular permeability or in vivo target engagement.

Application

Selection Property

Validation Focus

Biochemical Pin1 inhibition studies

Reversible binding modality

PPIase activity assay context

Pin1 structural biology

Co-crystallization validation

PDB 4TYO binding pose review

Pin1 selectivity profiling

Target-focused design rationale

Pin1-specific vs parvulin-family context

Cell-based target engagement studies

Cellular permeability review

Compound 20 comparator context

• [1] Guo C, Hou X, Dong L, et al. Structure-based design of novel human Pin1 inhibitors (III): optimizing affinity beyond the phosphate recognition pocket. Bioorg Med Chem Lett. 2014;24(17):4187-91. PMID: 25091930. IUPHAR annotation: AG-17724 has limited solubility and little activity in cellular assays. View Source
• [2] IUPHAR/BPS Guide to Immunopharmacology. Compound 20 Ligand Page (GtoPdb Ligand ID: 11399) and AG-17724 Ligand Page (GtoPdb Ligand ID: 11400). Compound 20 has improved solubility and cell-based activity. View Source
• [3] Sulfopin (PIN1-3): covalent Pin1 inhibitor, Ki = 17 nM, blocks Myc-driven tumors in vivo. Nat Chem Biol. 2021;17:954-963. PMID: 33972797. View Source